Cas no 919017-91-7 (N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide)

• Product Name: N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide
• CAS No: 919017-91-7
• MF: C₁₇H₁₅ClN₂O₂S
• MW: 346.831201791763
• CID: 5426807
• Update Time: 2025-07-23

N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[5-[(4-chlorophenyl)methyl]-1,3-thiazol-2-yl]-2,4-dimethylfuran-3-carboxamide
• N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide

• Inchi： 1S/C17H15ClN2O2S/c1-10-9-22-11(2)15(10)16(21)20-17-19-8-14(23-17)7-12-3-5-13(18)6-4-12/h3-6,8-9H,7H2,1-2H3,(H,19,20,21)
• InChI Key： LMMJQDUDLNXQKP-UHFFFAOYSA-N
• SMILES： O1C=C(C)C(C(NC2=NC=C(CC3=CC=C(Cl)C=C3)S2)=O)=C1C

Additional information on N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide

Professional Introduction to N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide (CAS No. 919017-91-7)

N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 919017-91-7, belongs to a class of molecules that exhibit promising biological activities. The structural uniqueness of this compound arises from its combination of a thiazole ring, a furan moiety, and an amide functional group, all of which contribute to its potential pharmacological properties.

The molecular structure of N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide can be broken down into several key components that are critical for understanding its behavior and potential applications. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their diverse biological activities. These activities include antimicrobial, anti-inflammatory, and antifungal properties, which have been extensively studied in both academic and industrial settings.

Furthermore, the 4-chlorophenylmethyl substituent in the compound adds another layer of complexity and functionality. Chlorophenyl groups are known to enhance the lipophilicity and metabolic stability of molecules, making them more suitable for oral administration and improving their bioavailability. This feature is particularly important in drug design, where optimizing pharmacokinetic profiles is crucial for therapeutic efficacy.

The 2,4-dimethylfuran-3-carboxamide moiety is another critical component that contributes to the compound's unique properties. Furan derivatives have been explored for their potential in various therapeutic areas, including neurodegenerative diseases and cancer treatment. The amide group not only influences the compound's solubility but also plays a role in its interactions with biological targets. This structural feature is often exploited in drug design to enhance binding affinity and selectivity.

In recent years, there has been a growing interest in developing novel therapeutic agents based on heterocyclic compounds. N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide fits well within this trend, as it combines multiple pharmacophores that have demonstrated efficacy in preclinical studies. For instance, studies have shown that thiazole derivatives can modulate enzyme activity and interfere with pathways involved in disease progression.

The potential applications of this compound are vast and span across multiple therapeutic areas. One of the most promising areas is oncology. Recent research has highlighted the ability of thiazole-based compounds to inhibit kinases and other enzymes involved in cancer cell proliferation. The structural features of N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide make it a candidate for further investigation as a potential anticancer agent.

In addition to oncology, this compound has shown promise in the treatment of inflammatory diseases. The anti-inflammatory properties of thiazole derivatives are well-documented, and the presence of the amide group may enhance their ability to interact with inflammatory pathways. This makes N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide a valuable candidate for further exploration in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis and characterization of N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide have been subjects of considerable interest in synthetic chemistry circles. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern organic synthesis techniques. The use of palladium-catalyzed cross-coupling reactions has been particularly useful in constructing the complex core structure of the molecule.

The pharmacokinetic profile of this compound is another area that has been extensively studied. Preliminary data suggest that it exhibits good oral bioavailability and moderate metabolic stability. These properties are critical for ensuring that the compound reaches therapeutic levels in the body and remains active long enough to exert its desired effects.

In conclusion, N-{5-(4-chlorophenyl)methyl-1,3-thiazol-2-yl}-2,4-dimethylfuran-3-carboxamide (CAS No. 919017-91-7) is a promising chemical entity with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further investigation in various therapeutic areas. As research continues to uncover new biological activities and optimize synthetic methodologies, this compound is poised to play a crucial role in the development of novel therapeutic agents.